Cas no 2228246-18-0 (3-(2-amino-1,1-difluoropropan-2-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-amino-1,1-difluoropropan-2-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2228246-18-0
• MF: C₇H₁₃F₂NO₂S
• MW: 213.245427846909
• CID: 6609885
• PubChem ID: 165659145
• Update Time: 2025-07-22

3-(2-amino-1,1-difluoropropan-2-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1,1-difluoropropan-2-yl)-1lambda6-thiolane-1,1-dione
• 2228246-18-0
• EN300-2007559

• Inchi： 1S/C7H13F2NO2S/c1-7(10,6(8)9)5-2-3-13(11,12)4-5/h5-6H,2-4,10H2,1H3
• InChI Key： CURPPWUQAGELQS-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C(C)(C(F)F)N)(=O)=O

Computed Properties

• Exact Mass: 213.06350616g/mol
• Monoisotopic Mass: 213.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(2-amino-1,1-difluoropropan-2-yl)-1lambda6-thiolane-1,1-dione

Research Brief on 3-(2-amino-1,1-difluoropropan-2-yl)-1lambda6-thiolane-1,1-dione (CAS: 2228246-18-0)

3-(2-amino-1,1-difluoropropan-2-yl)-1lambda6-thiolane-1,1-dione (CAS: 2228246-18-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorinated and sulfone-containing structure, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutic agents. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of targeting specific disease pathways.

The synthesis of 3-(2-amino-1,1-difluoropropan-2-yl)-1lambda6-thiolane-1,1-dione involves a multi-step process that includes the introduction of fluorine atoms and the formation of the thiolane-1,1-dione moiety. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have noted that the presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, making it a valuable candidate for further pharmacological evaluation.

Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown moderate to strong inhibition of kinases that are often dysregulated in cancers. These findings suggest that 3-(2-amino-1,1-difluoropropan-2-yl)-1lambda6-thiolane-1,1-dione could serve as a scaffold for the development of kinase inhibitors, potentially leading to new anticancer therapies. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its potency.

In addition to its potential therapeutic applications, the compound's unique chemical properties have also sparked interest in material science. Its stability under various conditions and ability to form stable complexes with metals are being explored for applications in drug delivery systems and diagnostic imaging. Researchers are investigating its use as a ligand or a building block for more complex molecular architectures.

Despite these promising developments, challenges remain in the large-scale production and formulation of 3-(2-amino-1,1-difluoropropan-2-yl)-1lambda6-thiolane-1,1-dione. Issues such as yield optimization, purification, and scalability need to be addressed to facilitate its transition from the laboratory to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate its development.

In conclusion, 3-(2-amino-1,1-difluoropropan-2-yl)-1lambda6-thiolane-1,1-dione represents a compelling area of research with broad implications for drug discovery and material science. Its unique structural features and biological activities position it as a versatile compound worthy of further investigation. Future studies should focus on expanding its therapeutic potential, optimizing its synthesis, and exploring novel applications in interdisciplinary fields.